Cas no 1706091-28-2 (1-ethyl-4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione)

• Product Name: 1-ethyl-4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione
• CAS No: 1706091-28-2
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 5367133
• Update Time: 2025-10-28

1-ethyl-4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione

• Inchi： 1S/C19H25N3O3S/c1-3-20-10-11-22(18(24)17(20)23)19(25)21-9-8-16(26-13-12-21)15-7-5-4-6-14(15)2/h4-7,16H,3,8-13H2,1-2H3
• InChI Key： BDEUDUIDTUIITM-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C(N2CCC(C3=CC=CC=C3C)SCC2)=O)C(=O)C1=O

Additional information on 1-ethyl-4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione

Introduction to 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-Thiazepane-4-Carbonyl]Piperazine-2,3-Dione (CAS No. 1706091-28-2)

1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione (CAS No. 1706091-28-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a thiazepane moiety, and a substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to enhance the solubility and bioavailability of compounds. In the case of 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione, the piperazine ring is functionalized with an ethyl group and a carbonyl-linked thiazepane moiety. The thiazepane ring, on the other hand, is a seven-membered heterocyclic compound containing sulfur and nitrogen atoms. This ring system is known for its potential to modulate various biological processes, including receptor binding and enzyme inhibition.

The presence of the 2-methylphenyl group further adds to the complexity and specificity of the compound. Phenyl groups are often used in drug design to enhance lipophilicity and improve binding affinity to target proteins. The methyl substitution on the phenyl ring can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential therapeutic applications of 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione in various disease models. One notable area of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in Alzheimer's disease. The researchers found that the compound effectively reduced the production of amyloid-beta peptides, which are known to form toxic aggregates in the brain.

In addition to its potential neuroprotective effects, 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione has also been investigated for its anti-inflammatory properties. Inflammation is a critical factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have shown that this compound can downregulate pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory conditions.

The pharmacokinetic profile of 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione has been extensively studied to optimize its therapeutic potential. Research has demonstrated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for developing effective oral formulations for clinical use.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion, 1-Ethyl-4-[7-(2-Methylphenyl)-1,4-thiazepane-4-carbonyl]piperazine-2,3-dione (CAS No. 1706091-28-2) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.